Cas no 887268-24-8 (4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile)

• Product Name: 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile
• CAS No: 887268-24-8
• MF: C₁₄H₉BrClN
• MW: 306.584961652756
• MDL: MFCD07777122
• CID: 1934334
• PubChem ID: 26967548
• Update Time: 2025-06-08

4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(Bromomethyl)-3'-chloro-2-biphenylcarbonitrile
• 4'-BROMOMETHYL-3'-CHLORO-[1,1'-BIPHENYL]-2-CARBONITRIL
• 4'-(Bromomethyl)-3'-chloro-[1,1'-biphenyl]-2-carbonitrile
• AKOS027439797
• CS-0458542
• 4 inverted exclamation marka-(Bromomethyl)-3 inverted exclamation marka-chloro-[1,1 inverted exclamation marka-biphenyl]-2-carbonitrile
• 4'-Bromomethyl-3'-chloro-1,1'-biphenyl-2-carbonitrile
• 4'-(BROMOMETHYL)-3'-CHLORO-1,1-BIPHENYL-2-CARBONITRILE
• 2-[4-(bromomethyl)-3-chlorophenyl]benzonitrile
• SCHEMBL1893259
• G67460
• 4'-(bromomethyl)-3'-chlorobiphenyl-2-carbonitrile
• 887268-24-8
• PS-9870
• DB-425952
• FVNGLBMFKPBGJT-UHFFFAOYSA-N
• MFCD07777122
• 4'-(Bromomethyl)-3'-chloro-[1,1'-biphenyl]-2-carbonitrile 98%
• 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile

• MDL： MFCD07777122
• Inchi： 1S/C14H9BrClN/c15-8-11-6-5-10(7-14(11)16)13-4-2-1-3-12(13)9-17/h1-7H,8H2
• InChI Key： FVNGLBMFKPBGJT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1Cl)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 304.96069g/mol
• Monoisotopic Mass: 304.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile

Introduction to 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile (CAS No. 887268-24-8)

4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile (CAS No. 887268-24-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This biphenyl derivative features a bromomethyl group at the 4-position and a chloro substituent at the 3-position, coupled with a nitrile group at the 2-position, making it a versatile intermediate for synthetic applications.

The compound's molecular structure, characterized by its aromatic biphenyl core, positions it as a valuable building block in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic sites allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and cyclization processes. These reactivity patterns make 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile particularly useful in the development of novel pharmaceuticals and advanced materials.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in medicinal chemistry. The structural motif of biphenyl is widely recognized for its ability to enhance biological activity through steric and electronic effects. Specifically, the bromomethyl group serves as a convenient handle for further functionalization, while the chloro substituent can be selectively modified to introduce other functional groups. The nitrile group, on the other hand, can participate in various reactions such as hydrolysis to carboxylic acids or reduction to amides.

One of the most compelling aspects of 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile is its utility in constructing complex molecular architectures. For instance, it has been employed in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules. The biaryl core is often associated with enhanced binding affinity and metabolic stability, making such compounds attractive candidates for drug development. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways.

Recent advancements in synthetic methodologies have further highlighted the importance of 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of biaryl systems from this precursor. These reactions are highly modular and can be tailored to introduce a wide range of substituents on both aromatic rings, allowing for the generation of structurally diverse libraries.

The pharmaceutical industry has also shown interest in this compound due to its potential as a scaffold for drug discovery. By modifying the functional groups on the biphenyl core, researchers can explore different pharmacophores and optimize biological activity. For example, derivatives of 4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile have been investigated as kinase inhibitors, which play a crucial role in cancer therapy. The ability to fine-tune the structure while maintaining potent activity makes this compound a valuable asset in medicinal chemistry.

Moreover, the material science applications of biphenyl derivatives are increasingly being explored. The rigid planar structure of biphenyl-based compounds makes them suitable candidates for organic electronics and optoelectronic materials. For instance, they can be used in the design of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the nitrile group can modulate charge transport properties, making these materials promising for next-generation electronic devices.

In conclusion,4'-(Bromomethyl)-3'-chloro-1,1-biphenyl-2-carbonitrile (CAS No. 887268-24-8) represents a versatile intermediate with broad applicability across multiple domains of chemistry and materials science. Its unique structural features and reactivity patterns make it an indispensable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new methodologies and applications，this compound is poised to remain at the forefront of chemical innovation.